Cas no 159945-01-4 (((2R,3S,4R,5S)-3-Acetoxy-5-methoxy-4-(trifluoromethyl)tetrahydrofuran-2-yl)methyl acetate)

• Product Name: ((2R,3S,4R,5S)-3-Acetoxy-5-methoxy-4-(trifluoromethyl)tetrahydrofuran-2-yl)methyl acetate
• CAS No: 159945-01-4
• MF: C₁₁H₁₅F₃O₆
• MW: 300.228414773941
• CID: 136652
• PubChem ID: 73553540
• Update Time: 2025-04-19

((2R,3S,4R,5S)-3-Acetoxy-5-methoxy-4-(trifluoromethyl)tetrahydrofuran-2-yl)methyl acetate Chemical and Physical Properties

Names and Identifiers

• ((2R,3S,4R,5S)-3-Acetoxy-5-methoxy-4-(trifluoromethyl)tetrahydrofuran-2-yl)methyl acetate
• a-D-Ribofuranoside, methyl 2-deoxy-2-(trifluoromethyl)-,diacetate (9CI)
• Methyl-2-deoxy-2-(trifluoromethyl)-α-D-ribofuranoside-diacetate
• Methyl 2-deoxy-2-(trifluoromethyl)-alpha-D-ribofuranoside diacetate
• 159945-01-4
• Methyl-2-deoxy-2-(trifluoromethyl)-alpha-D-arabinoFuranoside diacetate
• alpha-D-Ribofuranoside, methyl 2-deoxy-2-(trifluoromethyl)-, diacetate (9CI)
• [(2R,3S,4R,5S)-3-(ACETYLOXY)-5-METHOXY-4-(TRIFLUOROMETHYL)OXOLAN-2-YL]METHYL ACETATE

• Inchi： 1S/C11H15F3O6/c1-5(15)18-4-7-9(19-6(2)16)8(11(12,13)14)10(17-3)20-7/h7-10H,4H2,1-3H3/t7-,8-,9-,10+/m1/s1
• InChI Key： FLMUHDLCWYXXHC-KYXWUPHJSA-N
• SMILES： FC([C@H]1[C@@H](OC)O[C@H](COC(C)=O)[C@H]1OC(C)=O)(F)F

Computed Properties

• Exact Mass: 300.08207268g/mol
• Monoisotopic Mass: 300.08207268g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (7.2 g/l) (25 º C),